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Compound of Interest

Compound Name: (1S,2S)-2-methylcyclohexan-1-ol

Cat. No.: B7822508 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

(1S,2S)-2-methylcyclohexan-1-ol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and proper chemical management.

Physicochemical and Hazard Data
(1S,2S)-2-methylcyclohexan-1-ol is a flammable liquid and vapor that can cause serious eye

irritation.[1] It is harmful if swallowed or inhaled.[1] The following table summarizes key

quantitative data for 2-methylcyclohexanol, which should be considered representative for the

(1S,2S) isomer in the context of safety precautions.

Property Value Source

Physical State Clear, Viscous Liquid [1][2]

Boiling Point 163 - 166 °C (325.4 - 330.8 °F) [1][2]

Flash Point 58 °C (136.4 °F) [1][2]

Melting Point -38 °C (-36.4 °F) [1][2]

Specific Gravity 0.919 - 0.93 g/cm³ at 25 °C [3][4]

Autoignition Temperature 296 °C (564.8 °F) [2]

Lower Explosion Limit 1.3% [2]
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Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for the safe handling of

(1S,2S)-2-methylcyclohexan-1-ol.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize vapor inhalation.[5][6]

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.[6][7]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or neoprene

rubber.[6][8] Consult the glove manufacturer's specifications for breakthrough time and

suitability.

Protective Clothing: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat

should be worn.[5] Closed-toe shoes and clothing that covers the legs are also required.[5]

Respiratory Protection: If working outside of a fume hood or in an area with insufficient

ventilation, a NIOSH/MSHA approved respirator with organic vapor cartridges is necessary.

[6][9]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[9][10] A Class B (for flammable liquids) fire extinguisher (e.g., CO2,

dry chemical) should also be available.[5]

Chemical Handling Procedure
Preparation: Before handling, ensure all ignition sources (open flames, hot plates, spark-

producing equipment) are removed from the area.[5][11]

Container Management: Keep the chemical container tightly closed when not in use.[5][10]

When transferring, ground and bond metal containers to prevent static discharge.[6] Use

spark-free tools for all operations.[11]
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Personal Hygiene: Avoid all personal contact, including inhalation.[11] Do not eat, drink, or

smoke in the handling area.[11][12] Wash hands thoroughly with soap and water after

handling.[11]

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[6][11]

Keep containers away from heat, sparks, and incompatible materials such as strong

oxidizing agents, acid anhydrides, and acid chlorides.[1][2][4]

Disposal Plan: Waste Management
Proper disposal of (1S,2S)-2-methylcyclohexan-1-ol and its containers is crucial to prevent

environmental contamination and ensure safety.

Waste Collection
Spill Management:

Minor Spills: Absorb with an inert material like vermiculite, dry sand, or earth.[8][11] Collect

the residue in a sealed, labeled container for hazardous waste.[11]

Major Spills: Evacuate the area and contact your institution's environmental health and

safety (EHS) department.

Unused Chemical: Unused (1S,2S)-2-methylcyclohexan-1-ol should be collected in a

designated, properly labeled hazardous waste container.[11] Do not mix with incompatible

waste streams.

Empty Containers: Empty containers may retain explosive vapors.[11] Do not cut, drill, grind,

or weld on or near them.[11] Dispose of the container as hazardous waste.

Disposal Procedure
Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name and associated hazards (flammable, irritant).

Storage of Waste: Store waste containers in a designated, well-ventilated satellite

accumulation area away from ignition sources.
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Final Disposal: The disposal of chemical waste must be handled by a licensed hazardous

waste disposal company.[11] Contact your EHS department to arrange for pickup and

disposal in accordance with local, state, and federal regulations. Do not pour down the drain

or dispose of in regular trash.[12]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of (1S,2S)-2-
methylcyclohexan-1-ol, from preparation to disposal.
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Caption: Workflow for safe handling of (1S,2S)-2-methylcyclohexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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